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Compound Name:
Manganese tungsten oxide

(MnWO4)

Cat. No.: B088452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the multiferroic behavior observed

in manganese tungsten oxide (MnWO₄). It delves into the core principles governing its unique

properties, details the experimental methodologies used for its characterization, and presents

key quantitative data in a structured format. This document is intended to serve as a valuable

resource for researchers and scientists working in the fields of materials science, condensed

matter physics, and for professionals in drug development exploring novel materials with

magnetoelectric properties.

Introduction to Multiferroicity in MnWO₄
Manganese tungsten oxide (MnWO₄) is a canonical example of a type-II multiferroic material,

where ferroelectricity is induced by a complex magnetic order.[1] This emergent property,

where magnetism and ferroelectricity are intrinsically coupled, offers exciting possibilities for

the development of new technologies, including next-generation data storage, sensors, and

spintronic devices.[2] MnWO₄ crystallizes in a monoclinic wolframite structure with the space

group P2/c.[3][4] The structure consists of zigzag chains of edge-sharing MnO₆ and WO₆

octahedra running along the c-axis.[4]

The multiferroic behavior in MnWO₄ arises below a Néel temperature of approximately 13.5 K,

where the material undergoes a series of antiferromagnetic (AFM) phase transitions.[2][5] The

key to its ferroelectricity lies in the emergence of a non-collinear, spiral spin structure in the AF2
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phase, which breaks the inversion symmetry of the crystal lattice, thereby inducing a

spontaneous electric polarization.[1][6]

The Origin of Multiferroicity: A Spin-Spiral
Mechanism
The ferroelectricity in MnWO₄ is not a primary order parameter but is instead a secondary

effect driven by its magnetic structure. The accepted mechanism is the inverse Dzyaloshinskii-

Moriya (DM) interaction, also described by the spin-current model.[2][7] This model posits that

a non-collinear arrangement of neighboring spins (Sᵢ and Sⱼ) can induce a local electric dipole

moment (p) according to the relation: p ~ eᵢⱼ x (Sᵢ x Sⱼ), where eᵢⱼ is the unit vector connecting

the two spin sites.

In the multiferroic AF2 phase of MnWO₄, the magnetic moments of the Mn²⁺ ions arrange in a

cycloidal spiral. This specific spin arrangement lacks inversion symmetry, leading to a net

macroscopic electric polarization.[6] Theoretical analyses suggest a conflict between the DM

interactions, which favor opposite spin chirality on different Mn sublattices, and competing

isotropic exchange interactions that prefer the same chirality. This conflict deforms the spin

spiral, breaks the inversion symmetry, and ultimately gives rise to the ferroelectric activity.[1][8]

The spin-orbit interaction is considered a crucial ingredient in this process, providing the

necessary coupling between the spin and lattice degrees of freedom.[9][10]

Below is a diagram illustrating the causal relationship leading to ferroelectricity in MnWO₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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